Benzyloxyacetic acid

• IUPAC Name: 2-phenylmethoxyacetic acid
• InChI: InChI=1S/C9H10O3/c10-9(11)7-12-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11)
• InChI Key: GRZHHTYDZVRPIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC(=O)O
• Molecular Formula: C9H10O3
• DSSTOX Substance ID: DTXSID30952720
• Molecular Weight: 166.17 g/mol
• CAS No.: 30379-55-6

Description

Benzyloxyacetic acid (BzOAA) is an organic acid derived from benzyl alcohol and acetic acid. It is a colorless, crystalline solid with a molecular weight of 142.17 g/mol and a melting point of 73-76°C. BzOAA is widely used in the synthesis of several compounds and is also used in a variety of lab experiments.

Scientific Research Applications

Efficient Preparation Methods

Practical Preparation of Benzyloxyacetic Acids :An efficient method for preparing benzyloxyacetic acids was developed, involving the reaction of chloroacetic acid with benzyl alcohol using powdered KOH. This approach is safer and eliminates the need for pyrophoric bases like sodium hydride, offering a more practical synthesis method (Linn et al., 2008).

Applications in Microbial Tolerance and Biorefineries

Microbial Mechanisms of Tolerance to Weak Acid Stress :Benzyloxyacetic acid, as a carboxylic acid, is relevant in understanding microbial adaptation to weak acid stress. This knowledge impacts medicine, health, food safety, and the environment. The study highlights the importance of carboxylic acids in chemical synthesis and catalysis, particularly in the context of biorefineries and microbial cell factories (Mira & Teixeira, 2013).

Structural Studies and Applications

Poly[bis(μ2-benzyloxyacetato-κ3 O,O′O′′)cadmium(II)]

:This study describes the structure of a cadmium derivative of this compound, highlighting its potential in various applications, such as in materials science or catalysis (Liu & Ng, 2008).

Biomedical Applications

Hyaluronic Acid Redefining Its Role

:this compound derivatives, like Hyaff-11®, have been used in minor modifications of hyaluronic acid to create water-insoluble polymers. These are utilized in various biomedical applications such as wound-covering, anti-adhesive devices, and scaffolds for tissue engineering (Abatangelo et al., 2020).

Photocatalytic Applications

Smooth Photocatalyzed Benzylation of Electrophilic Olefins :this compound and its derivatives were used in photocatalyzed conditions for benzylation of electron-poor olefins, indicating its use in organic synthesis and possibly in the development of new photocatalytic methods (Capaldo et al., 2016).

Pharmaceutical Applications

Quantitative Structure-Activity Relationship of Antisickling Agents :this compound derivatives have been studied for their antisickling properties. This research provides insights into the structural requirements for the design of more effective antisickling analogs, highlighting the potential of this compound in pharmaceutical applications (Mahran, 2000).

Safety and Hazards

Benzyloxyacetic acid is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Action Environment

The action, efficacy, and stability of Benzyloxyacetic acid can be influenced by various environmental factors. These can include pH, temperature, and the presence of other molecules that can interact with this compound . For instance, the pH can affect the ionization state of this compound, potentially influencing its ability to interact with its targets. Similarly, temperature can influence the rate of biochemical reactions involving this compound.

Biochemical Analysis

Biochemical Properties

Benzyloxyacetic acid plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been used in the synthesis of mixed benzyloxyacetic pivalic anhydride and chiral glycolates . The compound’s interaction with enzymes and proteins can influence the rate and outcome of biochemical reactions, making it a valuable tool in research.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. For example, this compound derivatives have been investigated for their in vitro activities as antisickling agents . These effects can lead to changes in cellular behavior and function, which are crucial for understanding disease mechanisms and developing therapeutic strategies.

Molecular Mechanism

The molecular mechanism of this compound involves its interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound can bind to specific enzymes or proteins, altering their activity and leading to downstream effects on cellular processes. For instance, this compound has been used as a ligand in the preparation of diaquabis (benzyloxyacetato)copper (II) complex . These interactions are essential for understanding the compound’s role in biochemical pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability, degradation, and long-term effects on cellular function are important considerations. Studies have shown that this compound is stable under certain conditions, but its activity may decrease over time due to degradation . Understanding these temporal effects is crucial for designing experiments and interpreting results.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have beneficial effects, while at high doses, it could cause toxic or adverse effects. For example, studies have shown that this compound can cause skin and eye irritation, as well as respiratory irritation at high concentrations . These dosage effects are important for determining the safe and effective use of the compound in research and therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For instance, the compound has been used in the synthesis of chiral glycolates, which are important intermediates in metabolic pathways . Understanding these interactions is essential for elucidating the compound’s role in metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity and function. The compound can interact with transporters and binding proteins, affecting its localization and accumulation. For example, this compound has been used in the preparation of diaquabis (benzyloxyacetato)copper (II) complex, which can influence its distribution within cells . These interactions are important for understanding the compound’s pharmacokinetics and pharmacodynamics.

Subcellular Localization

The subcellular localization of this compound affects its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, this compound derivatives have been investigated for their subcellular localization and effects on cellular processes . Understanding these localization patterns is crucial for elucidating the compound’s mechanism of action.

Synthesis routes and methods I

Procedure details

To a mixture of 200 mg (0.508 mmol) of U-100592 (Ex. 1), 149 mg (1.47 mmol, 0.205 mL), and 5 mL methylene chloride at 0° C. benzyloxyacetylchloride was added dropwise. The reaction was allowed to warm slowly up to room temperature. After stirring for 5 hours, 5 mL of 1N HCl was added, and the resulting layers were separated. The aqueous layer was extracted with methylene chloride (3×5 mL). The combined organic layers were washed with brine and dried (MgSO4) then filtered and concentrated to a white solid. The crude was dissolved in a small amount of methylene chloride and methanol and was placed on a 22 cm×2.5 cm 40-60 μ silica column. The column was eluted with ethyl acetate, 2% methanol/ethylacetate, 4% methanol/ethyl acetate, 6% methanol/ethyl acetate, 8% methanol/ethyl acetate, and 10% methanol/ethyl acetate (250 mL each). The appropriate fractions were pooled to provide 120 mg (44%) of benzyloxyacetic acid, 2-[-[4-[5-(acetylamino)methyl]-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinyl]-2-oxoethyl ester, (S)-; as a white solid (mp=146°-148° C.).

Synthesis routes and methods II

Procedure details

To a suspension of KOH (17.84 g, 118 mmol) in THF (200 mL) was added benzyl alcohol (42 mL, 424 mmol). After 1.5 h the mixture was heated to 50° C. for 1.5 h and cooled to rt afterwards. Chloroacetic acid (10 g, 106 mmol) was added and the mixture was heated to 80° C. After 1.5 h the mixture was cooled to rt and water and MTBE was added. The layers were separated, the aqueous layer was extracted with MTBE, the pH of the aqueous layer was adjusted to pH=2 with 6N HCl and extracted with MTBE. The extracts of the acidic layer were dried and the solvent removed under reduced pressure to give 12.4 g of the crude product.

Synthesis routes and methods III

Procedure details

(2,4,6-Trimethyl-phenyl)-methanol (4.50 g, 30 mmol) was introduced to the suspension of sodium hydride (95%, 0.84 g, 35 mmol) in dry THF (100 ml), under a nitrogen blanket and the reaction mixture was heated to reflux for one hour. After the reaction mixture cooled down to 25° C., sodium iodoacetate (7.28 g, 35 mmol) was added in one portion, and the reaction was heated to reflux for another two hours. The resulting precipitate was collected by filtration, and then dissolved into water (60 ml). This aqueous solution was acidified to pH 2 at 5° C. by 6N HCl to generate precipitate, which was then isolated by filtration to give pure benzyloxy acetic acid as white powder (3.2 g, 51.2%), mp 81-83°. Microanalysis for C12H16O3 (208.26): C, 69.21, H, 7.74. found: C, 68.83, H, 7.66. 1H-NMR (d6-DMSO): 6.82 (s, 2 arom. H); 4.50 (s, OCH2CO2H); 4.01, 4.02 (2s, CH2O); 2.29 (s, 2 ortho-CH3); 2.20 (s, para-CH3).